Cas no 1806964-11-3 (Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-5-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-5-carboxylate
• CAS No: 1806964-11-3
• MF: C₁₀H₁₀F₂N₂O₄
• MW: 260.194209575653
• CID: 4897328
• Update Time: 2025-05-20

Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-5-carboxylate

• Inchi： 1S/C10H10F2N2O4/c1-3-18-10(15)6-4-5(2)7(8(11)12)13-9(6)14(16)17/h4,8H,3H2,1-2H3
• InChI Key： SQFFBIXFWPGONW-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(C(=O)OCC)=C([N+](=O)[O-])N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-5-carboxylate

Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-5-carboxylate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-5-carboxylate is a complex organic compound with the CAS number 1806964-11-3. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry and pharmacology due to their unique structural and functional properties. The molecule consists of a pyridine ring substituted with a difluoromethyl group at position 2, a methyl group at position 3, a nitro group at position 6, and an ethyl ester group at position 5. These substituents contribute to the compound's chemical reactivity, stability, and potential applications in drug design and material science.

The synthesis of Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-5-carboxylate involves multi-step organic reactions, including nucleophilic substitution, oxidation, and esterification processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and better purity. The use of transition metal catalysts and microwave-assisted synthesis techniques has significantly improved the efficiency of its preparation, making it more accessible for research purposes.

One of the most intriguing aspects of this compound is its potential in pharmacology. The presence of a nitro group at position 6 imparts strong electron-withdrawing effects, which can influence the compound's interaction with biological systems. Recent studies have explored its role as a potential lead compound in anti-cancer drug development. Researchers have found that the compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a chemotherapeutic agent. Furthermore, the difluoromethyl group at position 2 enhances the compound's lipophilicity, which is crucial for its absorption and bioavailability in vivo.

In addition to its pharmacological applications, Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-5-carboxylate has shown promise in materials science. Its rigid pyridine ring structure and electron-withdrawing substituents make it an ideal candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The compound's ability to act as an electron-deficient acceptor material has been exploited to enhance device performance, such as charge carrier mobility and emission efficiency.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the fate and behavior of chemicals like Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-5-carboxylate in natural environments is crucial. Studies have shown that the compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic systems. However, further research is needed to assess its long-term effects on ecosystems and identify potential mitigation strategies.

In conclusion, Ethyl 2-(difluoromethyl)-3-methyl-6-nitropyridine-5-carboxylate (CAS No: 1806964-11-3) is a versatile organic compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in pharmacology, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.